Cas no 104864-09-7 (3-(4-Chlorophenyl)thio-1-propanamine)
104864-09-7 structure
Product Name:3-(4-Chlorophenyl)thio-1-propanamine
CAS No:104864-09-7
MF:C9H12ClNS
MW:201.716279983521
MDL:MFCD06213253
CID:1146885
PubChem ID:13018771
Update Time:2025-04-20
3-(4-Chlorophenyl)thio-1-propanamine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)sulfanylpropan-1-amine
- 1-Propanamine, 3-[(4-chlorophenyl)thio]-
- ACMC-20m7oq
- Ambcb4032953
- AGN-PC-00KHI3
- SureCN9866388
- CTK0D7803
- 3-(4-chlorophenylthio)propylamine
- MolPort-004-348-283
- SBB076706
- 3-[(4-chlorophenyl)thio]-1-propanamine(SALTDATA: FREE)
- 3-[(4-chlorophenyl)thio]-1-propanamine
- 3-((4-Chlorophenyl)thio)propan-1-amine
- AKOS000194213
- DB-193677
- CS-0365463
- 104864-09-7
- SCHEMBL9866388
- DTXSID60515322
- SB77526
- MFCD06213253
- VS-0144
- 3-[(4-CHLOROPHENYL)SULFANYL]PROPAN-1-AMINE
- 3-(4-Chlorophenyl)thio-1-propanamine
-
- MDL： MFCD06213253
- Inchi： 1S/C9H12ClNS/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5H,1,6-7,11H2
- InChI Key： VVSRYXXUZUUHDJ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)SCCCN
Computed Properties
- Exact Mass: 201.03806
- Monoisotopic Mass: 201.0378983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 305.3°C at 760 mmHg
- Flash Point: 138.5°C
- Refractive Index: 1.593
- PSA: 26.02
- LogP: 3.48120
3-(4-Chlorophenyl)thio-1-propanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB267896-1 g |
3-[(4-Chlorophenyl)thio]-1-propanamine |
104864-09-7 | 1g |
€128.10 | 2023-04-26 | ||
| abcr | AB267896-5 g |
3-[(4-Chlorophenyl)thio]-1-propanamine |
104864-09-7 | 5g |
€365.50 | 2023-04-26 | ||
| TRC | C375548-50mg |
3-[(4-Chlorophenyl)thio]-1-propanamine |
104864-09-7 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C375548-100mg |
3-[(4-Chlorophenyl)thio]-1-propanamine |
104864-09-7 | 100mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C375548-500mg |
3-[(4-Chlorophenyl)thio]-1-propanamine |
104864-09-7 | 500mg |
$ 115.00 | 2022-04-01 | ||
| eNovation Chemicals LLC | Y1260521-5g |
1-Propanamine, 3-[(4-chlorophenyl)thio]- |
104864-09-7 | 95% | 5g |
$315 | 2024-06-07 | |
| abcr | AB267896-1g |
3-[(4-Chlorophenyl)thio]-1-propanamine; . |
104864-09-7 | 1g |
€137.20 | 2025-04-22 | ||
| abcr | AB267896-5g |
3-[(4-Chlorophenyl)thio]-1-propanamine; . |
104864-09-7 | 5g |
€381.90 | 2025-04-22 | ||
| 1PlusChem | 1P007GR0-1g |
1-Propanamine, 3-[(4-chlorophenyl)thio]- |
104864-09-7 | 95% | 1g |
$61.00 | 2025-02-22 | |
| 1PlusChem | 1P007GR0-5g |
1-Propanamine, 3-[(4-chlorophenyl)thio]- |
104864-09-7 | 95% | 5g |
$212.00 | 2025-02-22 |
3-(4-Chlorophenyl)thio-1-propanamine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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